Cas no 864866-59-1 (QUINOLINE, 6-BROMO-2-(1-PYRROLIDINYL)-)

• Product Name: QUINOLINE, 6-BROMO-2-(1-PYRROLIDINYL)-
• CAS No: 864866-59-1
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 3525355
• PubChem ID: 25139244
• Update Time: 2025-07-19

QUINOLINE, 6-BROMO-2-(1-PYRROLIDINYL)- Chemical and Physical Properties

Names and Identifiers

• QUINOLINE, 6-BROMO-2-(1-PYRROLIDINYL)-
• 6-Bromo-2-(pyrrolidin-1-yl)quinoline
• 6-Bromo-2-(1-pyrrolidinyl)quinoline
• SCHEMBL1500092
• DB-414638
• 864866-59-1

• Inchi： 1S/C13H13BrN2/c14-11-4-5-12-10(9-11)3-6-13(15-12)16-7-1-2-8-16/h3-6,9H,1-2,7-8H2
• InChI Key： UCCZXVNCYREVJI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 276.02621Da
• Monoisotopic Mass: 276.02621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 16.1Ų

Additional information on QUINOLINE, 6-BROMO-2-(1-PYRROLIDINYL)-

Introduction to 6-BROMO-2-(1-PYRROLIDINYL)QUINOLINE (CAS No. 864866-59-1)

6-Bromo-2-(1-pyrrolidinyl)quinoline (CAS No. 864866-59-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline class, which is known for its diverse biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of a bromine atom at the 6-position and a pyrrolidine group at the 2-position imparts unique chemical and biological characteristics to this molecule.

The chemical structure of 6-bromo-2-(1-pyrrolidinyl)quinoline consists of a quinoline core with a bromine substituent at the 6-position and a pyrrolidine ring attached at the 2-position. The quinoline scaffold is a heterocyclic aromatic compound with a benzene ring fused to a pyridine ring, making it a versatile platform for the development of bioactive molecules. The bromine substituent can influence the compound's reactivity and solubility, while the pyrrolidine group can enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of 6-bromo-2-(1-pyrrolidinyl)quinoline in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 6-bromo-2-(1-pyrrolidinyl)quinoline has also been investigated for its antimicrobial activity. A study published in the Journal of Antibiotics demonstrated that this compound displays broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial efficacy is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes.

The pharmacokinetic properties of 6-bromo-2-(1-pyrrolidinyl)quinoline have been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. The oral bioavailability of this compound is relatively high, and it exhibits good tissue penetration, which is essential for targeting deep-seated infections or tumors.

In terms of safety and toxicity, preliminary assessments indicate that 6-bromo-2-(1-pyrrolidinyl)quinoline has a favorable safety profile at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

The synthesis of 6-bromo-2-(1-pyrrolidinyl)quinoline can be achieved through several routes. One common method involves the reaction of 2-chloroquinoline with pyrrolidine in the presence of a base, followed by bromination at the 6-position using bromine or N-bromosuccinimide (NBS). This synthetic route is scalable and can be optimized for large-scale production if needed.

In conclusion, 6-bromo-2-(1-pyrrolidinyl)quinoline (CAS No. 864866-59-1) is a promising compound with potential applications in cancer therapy and antimicrobial treatment. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments in the future.